2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium

• CAS No.: 100209-10-7
• Molecular Formula: C8H11NO

Description

2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium is a complex chemical compound known for its diverse applications in various fields. This compound is synthesized through the reaction of 2-Propenoic acid with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol in the presence of sodium. It is widely used in industrial processes and scientific research due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium involves the following steps:

Starting Materials: The primary reactants are 2-Propenoic acid and 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol.

Reaction Conditions: The reaction is typically carried out in the presence of sodium hydroxide, which acts as a catalyst.

Process: The reactants are mixed and heated under controlled conditions to facilitate the reaction. The reaction mixture is then purified to obtain the desired product.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and advanced purification techniques. The process involves:

Bulk Reactors: Large-scale reactors are used to mix and heat the reactants.

Purification: The reaction mixture undergoes several purification steps, including filtration and distillation, to remove impurities and obtain a high-purity product.

Quality Control: The final product is subjected to rigorous quality control tests to ensure it meets industry standards.

Chemical Reactions Analysis

Types of Reactions

2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: It can also undergo reduction reactions, leading to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution Reactions: These reactions often require catalysts such as palladium or platinum.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes.

Scientific Research Applications

2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium has numerous applications in scientific research:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is used in the production of polymers, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and triggering various biochemical pathways. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, potassium
• 2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, calcium

Uniqueness

Compared to similar compounds, 2-Propenoic acid, reaction products with 4,5-dihydro-2-norcoco alkyl-1H-imidazole-1-ethanol, sodium has unique properties that make it particularly useful in certain applications. For example, its sodium salt form may offer better solubility and reactivity in aqueous solutions compared to its potassium or calcium counterparts.